Cas no 55727-56-5 (Pyrrolo[2,1-b]quinazolin-7-amine, 1,2,3,9-tetrahydro-)

• Product Name: Pyrrolo[2,1-b]quinazolin-7-amine, 1,2,3,9-tetrahydro-
• CAS No: 55727-56-5
• MF: C₁₁H₁₃N₃
• MW: 187.241021871567
• CID: 351042
• PubChem ID: 12344040
• Update Time: 2025-04-19

Pyrrolo[2,1-b]quinazolin-7-amine, 1,2,3,9-tetrahydro- Chemical and Physical Properties

Names and Identifiers

• Pyrrolo[2,1-b]quinazolin-7-amine, 1,2,3,9-tetrahydro-
• 1,2,3,9-tetrahydropyrrolo[2,1-b]quinazolin-7-amine
• 1H,2H,3H,9H-PYRROLO[2,1-B]QUINAZOLIN-7-AMINE
• VS-12894
• 55727-56-5
• DTXSID10492533
• AKOS022642544

• Inchi： 1S/C11H13N3/c12-9-3-4-10-8(6-9)7-14-5-1-2-11(14)13-10/h3-4,6H,1-2,5,7,12H2
• InChI Key： LFOFRKYEZWOKPJ-UHFFFAOYSA-N
• SMILES： N12CC3C=C(C=CC=3N=C1CCC2)N

Computed Properties

• Exact Mass: 187.11109
• Monoisotopic Mass: 187.110947427g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 41.6Ų

Experimental Properties

• PSA: 41.62

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines